6-{3-oxo-3-[3-(1H-pyrazol-5-yl)piperidin-1-yl]propyl}pyridazin-3(2H)-one

• IUPAC Name: 3-[3-oxo-3-[3-(1H-pyrazol-5-yl)piperidin-1-yl]propyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C15H19N5O2/c21-14-5-3-12(17-19-14)4-6-15(22)20-9-1-2-11(10-20)13-7-8-16-18-13/h3,5,7-8,11H,1-2,4,6,9-10H2,(H,16,18)(H,19,21)
• InChI Key: QZTSLIBZEZRYML-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC2=NNC(=O)C=C2)C3=CC=NN3
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

The compound “6-{3-oxo-3-[3-(1H-pyrazol-5-yl)piperidin-1-yl]propyl}pyridazin-3(2H)-one” is a complex organic molecule. It contains several functional groups including a pyrazole ring, a piperidine ring, and a pyridazine ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the pyrazole ring could be formed through a condensation reaction of a 1,3-diketone and a hydrazine. The piperidine ring could be formed through a cyclization reaction of a suitable amine and a carbonyl compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and pyridazine rings are aromatic and planar, while the piperidine ring is aliphatic and can adopt a chair or boat conformation.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the pyrazole ring could undergo electrophilic substitution reactions, while the piperidine ring could undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would depend on the presence and location of polar functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, if it were a drug, it could interact with enzymes, receptors, or other proteins in the body.

Safety and Hazards

The safety and hazards of this compound would depend on its exact structure and biological activity. It would be important to handle it with care and use appropriate safety measures.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and potential applications. For example, it could be studied for its potential use as a pharmaceutical or a material in organic electronics.